m-PEG3-NHS ester

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 3-[2-(2-methoxyethoxy)ethoxy]propanoate
• InChI: InChI=1S/C12H19NO7/c1-17-6-7-19-9-8-18-5-4-12(16)20-13-10(14)2-3-11(13)15/h2-9H2,1H3
• InChI Key: TYCOYHPJUNAABD-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCC(=O)ON1C(=O)CCC1=O
• Molecular Formula: C12H19NO7
• Molecular Weight: 289.28 g/mol
• CAS No.: 876746-59-7

Description

M-PEG3-NHS ester is a PEG-based PROTAC linker. It can be used in the synthesis of PROTACs. PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein.

Synthesis Analysis

The this compound is used in the synthesis of PROTACs. PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein.

Molecular Structure Analysis

The molecular weight of this compound is 289.28. Its formula is C12H19NO7.

Chemical Reactions Analysis

This compound is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs. PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 289.28. Its formula is C12H19NO7.

Scientific Research Applications

1. Regenerative Medicine and Drug Delivery

Poly(ethylene glycol) (PEG)-based hydrogel systems, such as those incorporating acrylate-PEG-N-hydroxysuccinimide (Acr-PEG-NHS), are used extensively in regenerative medicine and drug delivery. These systems allow controlled introduction of bioactive factors like proteins, peptides, and drugs. The PEG linkers, including Acr-PEG-NHS, enable facile incorporation of bioactive factors into hydrogel networks or PEGylation strategies for drug delivery, though they may reduce cell-material interactions due to steric hindrance (Browning et al., 2013).

2. Biopharmaceuticals Improvement

PEGylation, the process of covalently bonding PEG to active peptides or proteins, enhances bioavailability and reduces immunogenicity, among other benefits. m-PEG3-NHS esters, as PEGylation reagents, react with primary amine groups in a controlled manner, optimizing modification levels for specific applications (Crafts et al., 2016).

3. Injectable Hydrogels for Biomedical Applications

Injectable hydrogels using PEG, such as those modified with N-hydroxysuccinimide (NHS)-activated esters, are developed for biomedical fields like drug delivery and stimuli-responsive drug release. The crosslinking with selenocystamine crosslinkers forms hydrogels that exhibit dual redox responsive release profiles, valuable for various biomedical applications (Gong et al., 2017).

4. Protein Functionalization in Bioconjugation

NHS-activated acrylamides, including m-PEG3-NHS esters, are pivotal in the amino-sulfhydryl stapling of peptides and proteins. This enables selective and efficient functionalization under aqueous conditions, critical for designing functional bioconjugates (Silva et al., 2021).

5. Immunoglobulin-Based Therapeutics

m-PEG3-NHS ester is used in the chemical engineering of erythrocyte membranes for the display of antibodies, such as anti-Tumor Necrosis Factor (anti-TNFα). This method, involving N-hydrosuccinidyl ester-functionalized poly(ethylene glycol) (NHS-PEG-NHS), is crucial for enhancing the efficacy and lifespan of therapeutic immunoglobulins while minimizing side effects (Ji et al., 2019).

6. pH Responsive Drug Delivery

In the field of pH responsive drug delivery, this compound plays a role in the development of nanohydrogels for efficient delivery of anticancer drugs. The conjugation of drugs to nanohydrogels via esteric bonds is an area where m-PEG3-NHS esters demonstrate significant potential (Farzanfar et al., 2021).

Mechanism of Action

Target of Action

m-PEG3-NHS ester is a PEG-based PROTAC linker . It primarily targets proteins, amine-modified oligonucleotides, and other amine-containing molecules . The NHS ester group in the compound can be used to label the primary amines (-NH2) of these targets .

Mode of Action

The compound contains two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein . The NHS ester group reacts with the e-amino group on lysines, the N-terminus of proteins, and other primary amines . This interaction results in the formation of a covalent bond, enabling the connection of the biomolecule with a thiol .

Biochemical Pathways

this compound exploits the intracellular ubiquitin-proteasome system to selectively degrade target proteins . This degradation process is a part of the protein quality control system of cells, which removes misfolded or damaged proteins that could disrupt normal cellular functions.

Pharmacokinetics

The hydrophilic PEG spacer in this compound increases its solubility in aqueous media . This property is crucial for its bioavailability as it allows the compound to be more readily absorbed and distributed within the body.

Result of Action

The primary result of this compound’s action is the selective degradation of target proteins . By labeling the target proteins and leading to their degradation, this compound can influence various cellular processes depending on the function of the degraded proteins.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH level can affect the reactivity of the NHS ester group . Moreover, the compound’s hydrophilic nature, conferred by the PEG spacer, can influence its behavior in different biological environments

Future Directions

The m-PEG3-NHS ester is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs. PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein. PROTACs exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins. This suggests that this compound and similar compounds could have significant potential in future drug development and therapeutic applications.

Relevant Papers The relevant papers retrieved do not provide additional information on this compound beyond what has been summarized above.

Biochemical Analysis

Biochemical Properties

m-PEG3-NHS ester plays a crucial role in biochemical reactions, particularly in the formation of PROTAC molecules . PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein . This compound, as a linker, enables selective protein degradation by leveraging the intracellular ubiquitin-proteasome system .

Cellular Effects

The effects of this compound on cells are primarily related to its role in the formation of PROTACs . By enabling the selective degradation of target proteins, this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its role as a linker in PROTACs . It enables the connection of two different ligands, one for an E3 ubiquitin ligase and the other for the target protein . This allows PROTACs to exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .

Temporal Effects in Laboratory Settings

It is known that the compound is stable and soluble in aqueous media due to its hydrophilic PEG spacer .

Metabolic Pathways

Given its role in the formation of PROTACs, it may interact with enzymes or cofactors involved in protein degradation .